1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(thiolan-3-yl)piperazine
• InChI: InChI=1S/C16H24N2S/c1-13-3-4-14(2)16(11-13)18-8-6-17(7-9-18)15-5-10-19-12-15/h3-4,11,15H,5-10,12H2,1-2H3
• InChI Key: RLRWQTOOLGBOQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3CCSC3
• Molecular Formula: C16H24N2S
• Molecular Weight: 276.4 g/mol

Description

1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine is an organic compound that belongs to the class of piperazines Piperazines are heterocyclic amines that contain a six-membered ring with two nitrogen atoms at opposite positions This compound is characterized by the presence of a 2,5-dimethylphenyl group and a thiolan-3-yl group attached to the piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2,5-dimethylphenylamine and thiolane-3-carboxylic acid.

Formation of Intermediate: The 2,5-dimethylphenylamine is reacted with a suitable reagent, such as a halogenating agent, to form an intermediate compound.

Cyclization: The intermediate compound undergoes cyclization with thiolane-3-carboxylic acid under specific reaction conditions, such as the presence of a base and a solvent, to form the desired piperazine derivative.

Industrial Production Methods

In an industrial setting, the production of 1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine may involve:

Large-Scale Reactors: Utilizing large-scale reactors to carry out the reactions under controlled temperature and pressure conditions.

Purification: Employing purification techniques such as crystallization, distillation, or chromatography to obtain the pure compound.

Quality Control: Implementing quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups on the phenyl or thiolan ring are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous solvents.

Substitution: Halogenating agents, nucleophiles, solvents like dichloromethane or ethanol.

Major Products Formed

Oxidation Products: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction Products: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution Products: Compounds with new functional groups replacing the original ones.

Scientific Research Applications

1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Receptors: Interacting with specific receptors on the surface of cells, leading to a cascade of intracellular signaling events.

Enzyme Inhibition: Inhibiting the activity of certain enzymes, thereby affecting metabolic pathways.

Modulation of Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine can be compared with other similar compounds, such as:

1-(2,5-Dimethylphenyl)piperazine: Lacks the thiolan-3-yl group, which may result in different chemical and biological properties.

1-(Thiolan-3-yl)piperazine: Lacks the 2,5-dimethylphenyl group, which may affect its overall reactivity and applications.

1-(2,5-Dimethylphenyl)-4-(methyl)piperazine: Contains a methyl group instead of the thiolan-3-yl group, leading to variations in its chemical behavior.

The uniqueness of 1-(2,5-Dimethylphenyl)-4-(thiolan-3-yl)piperazine lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.